N~1~-(6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)-N~3~,N~3~-dimethyl-1,3-propanediamine diethanedioate

• IUPAC Name: N',N'-dimethyl-N-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraen-12-yl)propane-1,3-diamine;oxalic acid
• InChI: InChI=1S/C14H20N4S.2C2H2O4/c1-18(2)8-4-7-15-13-12-10-5-3-6-11(10)19-14(12)17-9-16-13;2*3-1(4)2(5)6/h9H,3-8H2,1-2H3,(H,15,16,17);2*(H,3,4)(H,5,6)
• InChI Key: RHEAKDPVFOPEMQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNC1=C2C3=C(CCC3)SC2=NC=N1.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O
• Molecular Formula: C18H24N4O8S
• Molecular Weight: 456.5 g/mol

Description

The compound is a derivative of 6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine. Cyclopenta[b]pyridine derivatives are structural fragments of alkaloids and exhibit a wide spectrum of biological activity.

Synthesis Analysis

The multicomponent condensation of malononitrile, hydrogen sulfide, aldehydes, 1-(cyclopent-1-en-1-yl)pyrrolidine, and alkylating agents leads to the formation of 6,7-dihydro-5H-cyclopenta[b]pyridine derivatives. The reaction represents a profound structural transformation.

Molecular Structure Analysis

The structure of a number of heterocycles obtained on their basis was studied by X-ray structural analysis. In the solid state, the molecules of compounds form centrosymmetric dimers due to intermolecular hydrogen bonds N–H···O.

Chemical Reactions Analysis

According to chromatography data, cyanothioacetamide is initially formed which then undergoes the Knoevenagel condensation with aldehydes. The resulting alkenes are involved in the Stork alkylation with enamine. The obtained adducts undergo intramolecular cyclotransamination with the formation of salts containing the target bicyclic cyclopenta[b]pyridine structure.